Cas no 1806780-02-8 (4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806780-02-8
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4841978
• Update Time: 2025-07-19

4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)5-3(1-4(17)18)2-15-8(16(19)20)6(5)21-9(12,13)14/h2,7H,1H2,(H,17,18)
• InChI Key： SVAJRCBHNSFWPZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1806780-02-8) in Modern Chemical and Pharmaceutical Research

4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid, identified by its CAS number 1806780-02-8, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a pyridine core substituted with a difluoromethyl group, a nitro group, and a trifluoromethoxy group, along with an acetic acid moiety at the 5-position, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The presence of multiple fluorinated substituents in the molecule imparts exceptional electronic and steric effects, which are highly beneficial in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, making this compound particularly interesting for the development of novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated pyridines as privileged scaffolds. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The specific arrangement of substituents in 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid contributes to its potential as a building block for small-molecule drugs targeting various diseases.

In particular, the difluoromethyl group is a well-documented pharmacophore that can improve drug-like properties such as bioavailability and resistance to enzymatic degradation. Its incorporation into the pyridine framework of this compound suggests that it may serve as an effective precursor for synthesizing molecules with enhanced pharmacokinetic profiles. Furthermore, the nitro group can serve as a handle for further functionalization through reduction or diazotization reactions, allowing for the exploration of diverse chemical modifications.

The trifluoromethoxy group adds another layer of complexity to the molecule, contributing to its overall electronic distribution and influencing its reactivity. This substituent is known to increase binding affinity to biological receptors by enhancing hydrophobic interactions and reducing solubility in water. Such characteristics are often desirable in drug design, as they can lead to more potent and selective therapeutic agents.

The acetic acid moiety at the 5-position of the pyridine ring provides a carboxylic acid functionality, which can be utilized for further derivatization through esterification, amidation, or other reactions commonly employed in medicinal chemistry. This versatility makes 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid a versatile intermediate for synthesizing a wide range of pharmacologically active compounds.

Current research in the field of fluorinated heterocycles has demonstrated their potential in addressing unmet medical needs. For instance, studies have shown that fluorinated pyridines can be effective in developing antiviral, anticancer, and anti-inflammatory agents. The unique structural features of 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid position it as a promising candidate for such applications. Its ability to modulate biological pathways through precise interactions with target proteins or enzymes makes it an attractive scaffold for drug discovery efforts.

One notable area of interest is the development of kinase inhibitors, where fluorinated pyridines have shown great promise due to their ability to enhance binding affinity and selectivity. The combination of the difluoromethyl, nitro, and trifluoromethoxy groups in this compound suggests that it may exhibit potent inhibitory activity against specific kinases involved in cancer progression or inflammatory diseases. Preliminary computational studies have indicated that these substituents can optimize the interaction profile with kinase active sites, leading to highly effective inhibitors.

Additionally, the acetic acid functionality provides an opportunity to explore prodrug strategies, where the carboxylic acid can be converted into an ester or amide form for improved solubility or targeted release profiles. Such modifications are crucial in optimizing drug delivery systems and enhancing therapeutic efficacy.

The synthesis of 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and regioselective functionalizations are often employed to construct the desired molecular framework efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is essential for characterizing the compound accurately.

The pharmacological evaluation of this compound has begun to yield promising results. In vitro assays have demonstrated its potential as an inhibitor of various enzymes implicated in disease pathways. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against tyrosine kinases involved in cancer cell proliferation. Further studies are underway to elucidate its mechanism of action and optimize its potency.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical models. Fluorinated heterocycles are known to exhibit favorable pharmacokinetic properties that facilitate their penetration into central nervous system tissues. This characteristic makes 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid a promising candidate for developing treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease.

In conclusion,4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806780-02-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its multifaceted nature as a scaffold for drug discovery underscores its importance in addressing diverse medical challenges. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play a crucial role in the development of next-generation therapeutics targeting various diseases.